3'-Fluoro-4'-(1H-imidazol-1-YL)acetophenone

• IUPAC Name: 1-(3-fluoro-4-imidazol-1-ylphenyl)ethanone
• InChI: InChI=1S/C11H9FN2O/c1-8(15)9-2-3-11(10(12)6-9)14-5-4-13-7-14/h2-7H,1H3
• InChI Key: ZWQLFTQZFDYLBC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)N2C=CN=C2)F
• Molecular Formula: C11H9FN2O
• DSSTOX Substance ID: DTXSID20651432
• Molecular Weight: 204.20 g/mol
• CAS RN: 870838-82-7

Description

3’-Fluoro-4’-(1H-imidazol-1-YL)acetophenone is a chemical compound that has been used in various scientific research. It is a derivative of 4’-(Imidazol-1-yl)acetophenone, which is a selective thromboxane synthesis inhibitor.

Molecular Structure Analysis

The molecular formula of 3’-Fluoro-4’-(1H-imidazol-1-YL)acetophenone is C11H9FN2O, and its molecular weight is 204.2.

Scientific Research Applications

• Synthesis of Imidazoles

  • Field : Organic & Biomolecular Chemistry.
  • Application : Imidazoles are key components to functional molecules that are used in a variety of everyday applications. They are utilized in a diverse range of applications, from traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.
  • Methods : The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles.
  • Results : Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed.

• Therapeutic Potential of Imidazole Compounds

  • Field : Pharmacology.
  • Application : Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.
  • Methods : This review summarized some pharmacological activities and various kinds of synthetic routes for imidazole and their derived products.
  • Results : There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Safety And Hazards

While specific safety and hazard information for 3’-Fluoro-4’-(1H-imidazol-1-YL)acetophenone is not available, it’s worth noting that 4’-(Imidazol-1-yl)acetophenone, a related compound, is known to cause serious eye irritation, skin irritation, and may cause respiratory irritation. It is also harmful if swallowed.

Synthesis routes and methods

Procedure details

Imidazole (543 mg) and potassium carbonate (1.80 g) were added to a DMF (15 mL) solution of 3,4-difluoroacetophenone (1.0 mL). After agitating reaction solution at 80° C. for 4 hours, water and ethyl acetate were added to the reaction solution, and the organic layer was partitioned. After the obtained organic layer was washed with a saturated saline solution, it was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel chromatography (elution solvent: hexane:ethyl acetate=5:1→ethyl acetate), and 1.40 g of the title compound was obtained. The physical properties of the compound are as follows.

Citations

Sulfite-Promoted Synthesis of N-Difluoromethylthioureas via the Reaction of Azoles with Bromodifluoroacetate and Elemental Sulfur

JC Deng, YC Gao, Z Zhu, L Xu, ZD Li, RY Tang - Organic letters, 2018 - ACS Publications

A sulfite-promoted transformation of azoles into N-difluoromethylthioureas through N-difluoromethylation and sulfuration has been developed. In this reaction, inexpensive ethyl …

Number of citations: 28 pubs.acs.org